Cas no 393572-02-6 (N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide)

• Product Name: N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
• CAS No: 393572-02-6
• MF: C₁₀H₁₁N₃O₂S₂
• MW: 269.343239068985
• CID: 5805751
• PubChem ID: 4260484
• Update Time: 2025-06-09

N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
• 2-Furancarboxamide, N-[5-(propylthio)-1,3,4-thiadiazol-2-yl]-
• MLS000683172
• Oprea1_231140
• F0509-3896
• 393572-02-6
• HMS2671I04
• DTXSID101323484
• N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• WAY-277300
• AKOS003030979
• SR-01000006588
• SR-01000006588-1
• CHEMBL1350534
• SMR000322999

• Inchi： 1S/C10H11N3O2S2/c1-2-6-16-10-13-12-9(17-10)11-8(14)7-4-3-5-15-7/h3-5H,2,6H2,1H3,(H,11,12,14)
• InChI Key： BDBAKVYSIUWNPQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NN=C(SCCC)S1)=O

Computed Properties

• Exact Mass: 269.02926895g/mol
• Monoisotopic Mass: 269.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 7.03±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide

N-[5-(Propylsulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide (CAS No. 393572-02-6): An Overview of Its Structure, Properties, and Applications

N-[5-(Propylsulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide (CAS No. 393572-02-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of thiadiazoles, which are heterocyclic compounds characterized by a five-membered ring containing two nitrogen atoms and one sulfur atom. The presence of a furan ring and a propylsulfanyl group further enhances its chemical diversity and biological relevance.

The molecular structure of N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide is composed of a thiadiazole ring fused with a furan ring through a carboxamide linkage. The propylsulfanyl group attached to the thiadiazole ring imparts additional functional versatility to the molecule. This structural arrangement not only contributes to the compound's stability but also influences its pharmacological properties.

Recent studies have highlighted the potential therapeutic applications of N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide. One of the key areas of interest is its anti-inflammatory activity. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that it may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research focuses on the antiviral properties of N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide. Studies have demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication through interference with viral RNA synthesis. This makes it a promising candidate for the development of antiviral drugs.

In addition to its anti-inflammatory and antiviral activities, N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism underlying this effect is believed to involve the modulation of key signaling pathways such as p53 and Bcl-2. These findings open up new avenues for the development of novel anticancer therapies.

The pharmacokinetic properties of N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide have also been studied in detail. In animal models, it has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile. This suggests that it can be effectively administered orally, making it suitable for long-term therapeutic use. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the thiadiazole ring followed by the introduction of the furan ring and the propylsulfanyl group. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process.

In conclusion, N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide (CAS No. 393572-02-6) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in anti-inflammatory, antiviral, and anticancer therapies make it an attractive target for drug development. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.